83-94-3

13-Methoxyibogamine

Usually In Stock

• CAS RN:
• 83-94-3

• Formula:
• C20H26N2O

• InChI:
• InChI=1S/C20H26N2O/c1-3-13-8-12-9-17-19-16(6-7-22(11-12)20(13)17)15-5-4-14(23-2)10-18(15)21-19/h4-5,10,12-13,17,20-21H,3,6-9,11H2,1-2H3/t12-,13+,17+,20+/m1/s1

• InChIKey:
• UCIDWKVIQZIKEK-CFDPKNGZSA-N

• 13-Methoxyibogamine is a natural product found in Tabernaemontana catharinensis with data available.

1,1,1-Trifluorobutan-2-amine

In Stock

• CAS RN:
• 683-94-3

• Formula:
• C4H8F3N

• InChI:
• InChI=1S/C4H8F3N/c1-2-3(8)4(5,6)7/h3H,2,8H2,1H3

• InChIKey:
• PKAILYMPWXXBJS-UHFFFAOYSA-N

• 1,1,1-Trifluorobutan-2-amine is a useful research compound. Its molecular formula is C4H8F3N and its molecular weight is 127.11 g/mol. The purity is usually 95%.

2-Chloro-7-(trifluoromethyl)quinoxaline

In Stock

• CAS RN:
• 883-94-3

• Formula:
• C9H4ClF3N2

• InChI:
• InChI=1S/C9H4ClF3N2/c10-8-4-14-6-2-1-5(9(11,12)13)3-7(6)15-8/h1-4H

• InChIKey:
• QZIICAUFDSJYTM-UHFFFAOYSA-N

• 2-Chloro-7-(trifluoromethyl)quinoxaline is a useful research compound. Its molecular formula is C9H4ClF3N2 and its molecular weight is 232.59 g/mol. The purity is usually 95%.

5-Bromo-2-chloro-3-methoxypyrazine

In Stock

• CAS RN:
• 89283-94-3

• Formula:
• C5H4BrClN2O

• InChI:
• InChI=1S/C5H4BrClN2O/c1-10-5-4(7)8-2-3(6)9-5/h2H,1H3

• InChIKey:
• FXXJHKPFEKHKHZ-UHFFFAOYSA-N

• 5-Bromo-2-chloro-3-methoxypyrazine is a useful research compound. Its molecular formula is C5H4BrClN2O and its molecular weight is 223.45 g/mol. The purity is usually 95%.

N-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-3,4,5-trimethoxybenzamide

Usually In Stock

• CAS RN:
• 851783-94-3

• Formula:
• C21H28N4O6S

• InChI:
• InChI=1S/C21H28N4O6S/c1-28-15-10-14(11-16(29-2)19(15)30-3)20(27)22-12-17-23-24-21(31-17)32-13-18(26)25-8-6-4-5-7-9-25/h10-11H,4-9,12-13H2,1-3H3,(H,22,27)

• InChIKey:
• ASUPMBOWSIVIHL-UHFFFAOYSA-N

• N-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C21H28N4O6S and its molecular weight is 464.54. The purity is usually 95%.

2-(4-Bromophenyl)-2'-iodoacetophenone

In Stock

• CAS RN:
• 898783-94-3

• Formula:
• C14H10BrIO

• InChI:
• InChI=1S/C14H10BrIO/c15-11-7-5-10(6-8-11)9-14(17)12-3-1-2-4-13(12)16/h1-8H,9H2

• InChIKey:
• YSRDDVUIJJJBGE-UHFFFAOYSA-N

• 2-(4-Bromophenyl)-2'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10BrIO and its molecular weight is 401.04 g/mol. The purity is usually 95%.

5-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)thieno[2,3-d]pyrimidine

In Stock

• CAS RN:
• 380883-94-3

• Formula:
• C17H13BrN4S

• InChI:
• InChI=1S/C17H13BrN4S/c1-10-7-11(2)22(21-10)16-15-14(8-23-17(15)20-9-19-16)12-3-5-13(18)6-4-12/h3-9H,1-2H3

• InChIKey:
• ADYLBGMEMMPRKY-UHFFFAOYSA-N

• 5-(4-bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)thieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C17H13BrN4S and its molecular weight is 385.3g/mol. The purity is usually 95%.

Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate

In Stock

• CAS RN:
• 181283-94-3

• Formula:
• C8H7N3O3

• InChI:
• InChI=1S/C8H7N3O3/c1-13-8(12)6-4(9)5-7(14-6)11-3-2-10-5/h2-3H,9H2,1H3

• InChIKey:
• ZBFWNAHNEDRPIF-UHFFFAOYSA-N

• Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate is a useful research compound. Its molecular formula is C8H7N3O3 and its molecular weight is 193.162. The purity is usually 95%.

N-[8-Hydroxy-6-(4-methoxy-phenoxy)-2,2-dimethyl-hexahydro-pyrano[3,2-d][1,3]dioxin-7-yl]-acetamide

In Stock

• CAS RN:
• 1093683-94-3

• Formula:
• C18H25NO7

• InChI:
• InChI=1S/C18H25NO7/c1-10(20)19-14-15(21)16-13(9-23-18(2,3)26-16)25-17(14)24-12-7-5-11(22-4)6-8-12/h5-8,13-17,21H,9H2,1-4H3,(H,19,20)

• InChIKey:
• HIJHNNAKJPQRND-UHFFFAOYSA-N

• N-[8-Hydroxy-6-(4-methoxy-phenoxy)-2,2-dimethyl-hexahydro-pyrano[3,2-d][1,3]dioxin-7-yl]-acetamide is a useful research compound. Its molecular formula is C18H25NO7 and its molecular weight is 367.398. The purity is usually 95%.

1-(4-Methoxybenzyl)-3-((1-phenylpyrrolidin-2-yl)methyl)urea

In Stock

• CAS RN:
• 1797083-94-3

• Formula:
• C20H25N3O2

• InChI:
• InChI=1S/C20H25N3O2/c1-25-19-11-9-16(10-12-19)14-21-20(24)22-15-18-8-5-13-23(18)17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3,(H2,21,22,24)

• InChIKey:
• CSYULHZKFSOKEH-UHFFFAOYSA-N

• 1-(4-Methoxybenzyl)-3-((1-phenylpyrrolidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C20H25N3O2 and its molecular weight is 339.439. The purity is usually 95%.

4-chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine

In Stock

• CAS RN:
• 1823183-94-3

• Formula:
• C13H8Cl2F3N3

• InChI:
• InChI=1S/C13H8Cl2F3N3/c14-8-4-6(13(16,17)18)5-19-10(8)12-20-9-3-1-2-7(9)11(15)21-12/h4-5H,1-3H2

• InChIKey:
• YWNFLZVKTWFDAA-UHFFFAOYSA-N

• 4-chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine is a useful research compound. Its molecular formula is C13H8Cl2F3N3 and its molecular weight is 334.12 g/mol. The purity is usually 95%.

2-[1-(3,4-Dimethylphenyl)sulfonylpiperidin-4-yl]oxy-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379983-94-3

• Formula:
• C18H23N3O3S

• InChI:
• InChI=1S/C18H23N3O3S/c1-13-11-19-18(20-12-13)24-16-6-8-21(9-7-16)25(22,23)17-5-4-14(2)15(3)10-17/h4-5,10-12,16H,6-9H2,1-3H3

• InChIKey:
• ZYOHKKVXCBQOHS-UHFFFAOYSA-N

• 2-[1-(3,4-Dimethylphenyl)sulfonylpiperidin-4-yl]oxy-5-methylpyrimidine is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.